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Compound of Interest

Compound Name: Menin-MLL inhibitor-25

Cat. No.: B12381092 Get Quote

Essential guidelines for the safe handling and disposal of Menin-MLL inhibitor-25, ensuring

the protection of laboratory personnel and the environment.

Menin-MLL inhibitors are a promising class of targeted therapies in development for acute

leukemias with MLL rearrangements or NPM1 mutations. As these compounds become more

prevalent in research settings, it is critical for researchers, scientists, and drug development

professionals to have access to clear and comprehensive safety and disposal information. This

guide provides essential, step-by-step procedures for the proper disposal of Menin-MLL
inhibitor-25, grounded in established laboratory safety protocols for handling potent small

molecule inhibitors.

While a specific Safety Data Sheet (SDS) for "Menin-MLL inhibitor-25" is not publicly

available, the following procedures are based on the known hazards of similar Menin-MLL

inhibitors and general principles of chemical waste management in a laboratory setting.

Hazard and Safety Overview
Based on the Safety Data Sheet for the similar compound Menin-MLL inhibitor MI-2,

researchers should handle Menin-MLL inhibitor-25 with caution.[1] The primary hazards are

summarized in the table below.
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Hazard Classification GHS Hazard Statement Precautionary Measures

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, rinse

mouth.[1]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

Wear protective gloves and

clothing. If on skin, wash with

plenty of soap and water. Take

off contaminated clothing and

wash it before reuse.[1]

Serious Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific Target Organ Toxicity,

Single Exposure (Category 3)

H335: May cause respiratory

irritation

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Use only outdoors or in a well-

ventilated area. If inhaled,

remove person to fresh air and

keep comfortable for

breathing.[1]

This data is extrapolated from the Safety Data Sheet for Menin-MLL inhibitor MI-2 and should

be considered as a guideline for Menin-MLL inhibitor-25 in the absence of a specific SDS.

Step-by-Step Disposal Protocol
Adherence to a structured disposal plan is paramount for laboratory safety and regulatory

compliance. The overriding principle is that no experimental work should begin without a clear

plan for the disposal of all waste generated.[2] All chemical waste, including Menin-MLL
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inhibitor-25, should be treated as hazardous unless confirmed to be non-hazardous by an

environmental health and safety (EHS) professional.[3]

Step 1: Personal Protective Equipment (PPE)
Before handling the inhibitor or its waste, ensure you are wearing appropriate PPE.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling the compound as a powder outside of a chemical fume

hood, a respirator may be necessary.

Step 2: Waste Segregation
Proper segregation of waste is crucial to prevent dangerous chemical reactions and to facilitate

correct disposal.

Solid Waste:

Collect unused or expired Menin-MLL inhibitor-25 powder in its original container or a

clearly labeled, sealed container.

Contaminated materials such as gloves, weigh boats, and pipette tips should be collected

in a dedicated, sealed plastic bag or container labeled as "Hazardous Chemical Waste"

with the full chemical name.

Liquid Waste:

Collect solutions containing Menin-MLL inhibitor-25 in a dedicated, leak-proof, and

chemically compatible container.[4][5]

Do not mix with other incompatible waste streams.[2] For example, separate halogenated

and non-halogenated solvents.[2]
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The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical

name, and an approximate concentration.

Empty Containers:

An empty container that held Menin-MLL inhibitor-25 should be managed as hazardous

waste.[3] If regulations permit, acute hazardous waste containers may be triple-rinsed with

a suitable solvent; the rinsate must be collected and disposed of as hazardous liquid

waste.[3]

Step 3: Labeling and Storage
Proper labeling and temporary storage are critical for safety and compliance.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full name of the chemical(s), and the date accumulation started.[5]

Storage:

Store waste containers in a designated, secure area within the laboratory.[6]

Ensure containers are kept closed except when adding waste.[2]

Store in a well-ventilated location.[1]

Step 4: Final Disposal
Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup. This typically involves contacting the Environmental Health and Safety (EHS) office

to schedule a collection.

Regulatory Compliance: Dispose of the contents and container in accordance with all local,

state, and federal regulations.[1] Never dispose of Menin-MLL inhibitor-25 down the drain

or in the regular trash.[5] Evaporation is not an acceptable method of disposal.[5]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Menin-MLL inhibitor-25.

Figure 1. Disposal Workflow for Menin-MLL Inhibitor-25
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Click to download full resolution via product page

Caption: Disposal Workflow for Menin-MLL Inhibitor-25.

By implementing these procedures, laboratories can ensure the safe handling and disposal of

Menin-MLL inhibitor-25, fostering a secure research environment and maintaining regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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